Cas no 1391497-31-6 ((R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride
• CAS No: 1391497-31-6
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• MDL: MFCD12757993
• CID: 2093511
• PubChem ID: 53484827
• Update Time: 2025-06-08

(R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride
• (R)-1-(2-Chloro-6-fluorophenyl)ethanamine HCl
• AK134065
• AX8255616
• (1R)-1-(2-Chloro-6-fluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• Benzenemethanamine, 2-chloro-6-fluoro-alpha-methyl-, hydrochloride (1:1), (alphaR)-
• (1R)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
• DB-146100
• DS-4741
• DTXSID90704247
• AKOS015923251
• Y10460
• CS-0132668
• 1391497-31-6
• (1R)-1-(2-chloro-6-fluorophenyl)ethanamine;hydrochloride
• (R)-1-(2-Chloro-6-fluorophenyl)ethanaminehydrochloride
• (R)-1-(2-Chloro-6-fluorophenyl)ethan-1-amine hydrochloride

• MDL： MFCD12757993
• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)8-6(9)3-2-4-7(8)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： PUBRSCIMJQYMNY-NUBCRITNSA-N
• SMILES： ClC1C=CC=C(C=1[C@@H](C)N)F.Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride

Chemical Profile of (R)-1-(2-Chloro-6-fluorophenyl)ethanamine Hydrochloride (CAS No. 1391497-31-6)

The compound (R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride, identified by its CAS number 1391497-31-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of amine derivatives that have garnered considerable attention due to their potential applications in drug development. The presence of both chloro and fluoro substituents on the aromatic ring enhances its pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in chiral amines as pharmacological intermediates. The (R)-configuration of the amine group in this compound plays a crucial role in determining its biological activity. The stereochemical purity of such compounds is essential for achieving the desired therapeutic effects while minimizing adverse reactions. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound, which is critical for preclinical and clinical studies.

The< strong>2-Chloro-6-fluorophenyl moiety is particularly noteworthy as it introduces both electronic and steric effects that can influence the compound's interaction with biological targets. This substitution pattern has been widely explored in the development of kinase inhibitors, anticancer agents, and other therapeutic molecules. The chlorine atom, being an electron-withdrawing group, can modulate the electronic properties of the aromatic ring, while the fluorine atom, being smaller and less polarizable than chlorine, can affect the compound's metabolic stability and binding affinity.

Recent studies have demonstrated the utility of this compound in the synthesis of targeted therapies. For instance, researchers have investigated its potential as a precursor for small-molecule inhibitors that modulate protein-protein interactions. These interactions are often critical in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous media, which is advantageous for formulation development and biological studies.

The pharmacokinetic properties of (R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride have been extensively studied to optimize its bioavailability and therapeutic window. Metabolic stability studies have revealed that the presence of both chloro and fluoro substituents influences the compound's degradation pathways, providing insights into potential drug-drug interactions and side effects. These findings are crucial for designing clinical trials and ensuring patient safety.

In addition to its applications in drug development, this compound has been explored in materials science and catalysis. Its unique structural features make it a suitable candidate for designing ligands that facilitate asymmetric hydrogenation reactions. Such reactions are integral to producing enantiomerically pure compounds on an industrial scale, which is essential for pharmaceutical manufacturing.

The synthesis of (R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and biocatalytic approaches, have been employed to achieve high yields and enantioselectivity. These techniques not only improve the efficiency of production but also reduce environmental impact by minimizing waste generation.

The growing body of research on this compound underscores its significance in modern chemistry and medicine. As our understanding of biological systems continues to expand, new applications for (R)-1-(2-Chloro-6-fluorophenyl)ethanamine hydrochloride are likely to emerge. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for patients worldwide.